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Compound Name: Ammonium triphosphate

Cat. No.: B1244157

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the literature on ammonium phosphate

compounds, including monoammonium phosphate (MAP), diammonium phosphate (DAP), and

ammonium polyphosphate (APP). It covers their chemical and physical properties, synthesis

methodologies, and diverse applications, with a focus on their relevance to materials science

and pharmaceutical drug development.

Introduction to Ammonium Phosphate Compounds
Ammonium phosphates are a class of inorganic salts formed from the reaction of ammonia and

phosphoric acid.[1] The primary compounds in this family are monoammonium phosphate

(MAP or ammonium dihydrogen phosphate, NH₄H₂PO₄), diammonium phosphate (DAP or

diammonium hydrogen phosphate, (NH₄)₂HPO₄), and triammonium phosphate ((NH₄)₃PO₄).[1]

While MAP and DAP are stable and widely used commercially, triammonium phosphate is

unstable, readily evolving ammonia.[1] These compounds are of significant industrial

importance, primarily serving as high-nutrient fertilizers, highly effective flame retardants, and

versatile food additives.[2][3] In the pharmaceutical sector, they are recognized as excipients

for pH control.[4]
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Ammonium polyphosphates (APP) are polymeric substances with repeating (NH₄PO₃)n units.

[5] They are particularly valued for their superior flame-retardant properties in polymers and

coatings.[5]

Physicochemical Properties
The fundamental properties of the most common ammonium phosphate salts are summarized

below. These values represent a synthesis of data reported across multiple sources, which may

vary slightly based on purity and measurement conditions.

Table 1: Physical and Chemical Properties of
Ammonium Phosphates

Property
Monoammonium
Phosphate (MAP)

Diammonium
Phosphate (DAP)

Triammonium
Phosphate

Chemical Formula NH₄H₂PO₄ (NH₄)₂HPO₄ (NH₄)₃PO₄

Molar Mass ( g/mol ) 115.03 132.06 149.09[1]

Appearance
White crystalline

powder or granules[6]

White crystalline

powder or granules

Colorless, tetrahedral

crystals[1]

Density (g/cm³) 1.80 1.619 1.619

Melting Point (°C) 190 (decomposes) 155 (decomposes)[3] 155 (decomposes)

Solubility in water
High (e.g., 36 g/100

mL at 20°C)

High (e.g., 58.8 g/100

mL at 20°C)

High (58.0 g/100 mL

at 25°C)[1]

pH of Solution
Acidic (4.2-4.7 for 0.1-

5% solution)

Alkaline (7.5-8.2 for

1% solution)[3][7]
Alkaline

CAS Number 7722-76-1[5] 7783-28-0[4][7] 10361-65-6[1]

Synthesis of Ammonium Phosphate Compounds
The synthesis of ammonium phosphates is primarily achieved through the acid-base

neutralization reaction between phosphoric acid (H₃PO₄) and ammonia (NH₃). The specific

compound formed is controlled by the molar ratio of the reactants.
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General Synthesis Pathway
The reaction stoichiometry dictates the product, with the process being highly exothermic. A

molar ratio of 1:1 ammonia to phosphoric acid yields MAP, while a 2:1 ratio produces DAP.[6]
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Phosphoric Acid
(H₃PO₄)

Monoammonium Phosphate
(MAP)

NH₄H₂PO₄

+

Ammonia (NH₃)
(1 mole)

+

Ammonia (NH₃)
(1 additional mole)

Diammonium Phosphate
(DAP)

(NH₄)₂HPO₄+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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